Cas no 1486844-33-0 (1-{[(4-chlorophenyl)sulfanyl]methyl}cyclopentan-1-ol)

• Product Name: 1-{[(4-chlorophenyl)sulfanyl]methyl}cyclopentan-1-ol
• CAS No: 1486844-33-0
• MF: C₁₂H₁₅ClOS
• MW: 242.764901399612
• CID: 5577891
• Update Time: 2025-06-15

1-{[(4-chlorophenyl)sulfanyl]methyl}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-[[(4-chlorophenyl)thio]methyl]-
• 1-{[(4-chlorophenyl)sulfanyl]methyl}cyclopentan-1-ol

• Inchi： 1S/C12H15ClOS/c13-10-3-5-11(6-4-10)15-9-12(14)7-1-2-8-12/h3-6,14H,1-2,7-9H2
• InChI Key： YGNYVUREOJNYHU-UHFFFAOYSA-N
• SMILES： C1(CSC2=CC=C(Cl)C=C2)(O)CCCC1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 369.5±17.0 °C(Predicted)
• pka: 14.46±0.20(Predicted)

Additional information on 1-{[(4-chlorophenyl)sulfanyl]methyl}cyclopentan-1-ol

Professional Introduction to Compound with CAS No. 1486844-33-0 and Product Name: 1-{[(4-chlorophenyl)sulfanyl]methyl}cyclopentan-1-ol

The compound with the CAS number 1486844-33-0 and the product name 1-{[(4-chlorophenyl)sulfanyl]methyl}cyclopentan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure consists of a cyclopentan-1-ol core substituted with a (4-chlorophenyl)sulfanylmethyl group, which imparts distinct chemical properties and reactivity that make it a valuable candidate for further exploration.

In recent years, there has been a growing interest in the development of novel scaffolds that can serve as leads for the discovery of next-generation therapeutics. The presence of the (4-chlorophenyl)sulfanylmethyl moiety in this compound is particularly noteworthy, as it introduces a sulfur atom into the molecular structure. Sulfur-containing heterocycles are well-documented for their diverse biological activities and have been extensively studied in the context of drug design. The incorporation of such a group can enhance the compound's interaction with biological targets, potentially leading to improved pharmacological effects.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The cyclopentan-1-ol backbone provides a versatile platform for further functionalization, allowing chemists to explore a wide range of modifications. This flexibility is crucial in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity. Researchers have been particularly interested in leveraging this compound to develop new analogs with enhanced binding affinity and selectivity for specific targets.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. These molecules have demonstrated efficacy in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The (4-chlorophenyl)sulfanylmethyl group in this compound is believed to contribute to its biological activity by participating in hydrogen bonding interactions and influencing electronic properties. Such interactions are critical for modulating the compound's pharmacokinetic profile and ensuring optimal therapeutic outcomes.

The synthesis of 1-{[(4-chlorophenyl)sulfanyl]methyl}cyclopentan-1-ol presents an intriguing challenge for organic chemists. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods not only streamline the synthetic pathway but also allow for greater control over regioselectivity and stereochemistry.

In addition to its synthetic significance, this compound has attracted attention for its potential role in drug development pipelines. Preclinical studies have begun to explore its interactions with various biological targets, providing insights into its mechanism of action. The cyclopentan-1-ol moiety is known to be bioisosteric with other saturated rings commonly found in pharmacologically active compounds. This similarity suggests that 1-{[(4-chlorophenyl)sulfanyl]methyl}cyclopentan-1-ol may exhibit similar pharmacological properties, making it a promising candidate for further investigation.

The pharmaceutical industry has long sought innovative approaches to discover new drugs that address unmet medical needs. Compounds like 1-{[(4-chlorophenyl)sulfanyl]methyl}cyclopentan-1-ol play a pivotal role in this endeavor by serving as starting points for structure-based drug design. Computational modeling techniques have been increasingly utilized to predict how these molecules might interact with biological targets at the atomic level. Such simulations provide valuable insights into binding affinities and help guide the optimization process toward more effective therapeutic candidates.

As research continues to evolve, new methodologies are being developed to enhance the efficiency of drug discovery programs. High-throughput screening (HTS) technologies have enabled researchers to rapidly assess large libraries of compounds for biological activity. In this context, 1-{[(4-chlorophenyl)sulfanyl]methyl}cyclopentan-1-ol represents an attractive candidate for HTS campaigns due to its unique structural features and potential biological relevance.

The future prospects for this compound are promising, with ongoing studies aimed at expanding its chemical space and exploring novel derivatives. By incorporating additional functional groups or altering existing ones, researchers hope to uncover new pharmacological activities that could lead to breakthroughs in disease treatment. The versatility of the cyclopentan-1-ol scaffold ensures that it will remain a valuable asset in pharmaceutical research for years to come.